Cas no 1506261-08-0 (1-(4-bromo-3-chlorophenyl)-2-methylpropan-2-amine)

1-(4-bromo-3-chlorophenyl)-2-methylpropan-2-amine structure

1506261-08-0 structure

Product Name:1-(4-bromo-3-chlorophenyl)-2-methylpropan-2-amine

CAS No:1506261-08-0

Molecular Formula:C₁₀H₁₃BrClN

Molecular Weight:262.573920965195

CID:5898501

PubChem ID:83737663

1-(4-bromo-3-chlorophenyl)-2-methylpropan-2-amine Properties

Names and Identifiers

- 1-(4-bromo-3-chlorophenyl)-2-methylpropan-2-amine
- EN300-1911862
- 1506261-08-0
- InChIKey： SQPBTBMIBSYBOH-UHFFFAOYSA-N
- Inchi： 1S/C10H13BrClN/c1-10(2,13)6-7-3-4-8(11)9(12)5-7/h3-5H,6,13H2,1-2H3
- SMILES： BrC1C=CC(=CC=1Cl)CC(C)(C)N

Computed Properties

Exact Mass: 260.99199g/mol
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Rotatable Bond Count: 2
Monoisotopic Mass: 260.99199g/mol
Heavy Atom Count: 13
Complexity: 172
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 3.2
Topological Polar Surface Area: 26Å²

1-(4-bromo-3-chlorophenyl)-2-methylpropan-2-amine Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
Enamine	EN300-1911862-0.05g	1-(4-bromo-3-chlorophenyl)-2-methylpropan-2-amine	1506261-08-0		0.05g	$768.0	2023-09-17

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7. One-step synthesis and luminescence properties of tetragonal double tungstates nanocrystals†

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9. Nondestructive passivation of the TiO2 electron transport layer in perovskite solar cells by the PEIE-2D MOF interfacial modified layer†

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